Structural Identity vs. Bruceantinoside B
Yadanzioside P was determined to be 3-O-(β-D-glucopyranosyl)-bruceantin by 1H- and 13C-NMR spectral measurement and enzymatic hydrolysis [1]. Bruceantinoside B, previously reported as a single entity, was reinvestigated and revealed to be a mixture of yadanzioside P and bruceantinoside C [2]. The structure of yadanzioside P was found to be identical to that of bruceantinoside B, confirming its molecular identity as the purified single component rather than a composite mixture [2].
Bruceantinoside B = mixture with bruceantinoside C
| Evidence Dimension | Structural identity verification |
|---|---|
| Target Compound Data | Yadanzioside P: 3-O-(β-D-glucopyranosyl)-bruceantin, C34H46O16, MW 710.72, pure single component |
| Comparator Or Baseline | Bruceantinoside B: Previously misidentified as single entity; actually a mixture of yadanzioside P + bruceantinoside C |
| Quantified Difference | Binary mixture (Bruceantinoside B) vs. pure single component (Yadanzioside P) |
| Conditions | 1H-NMR, 13C-NMR, enzymatic hydrolysis; J. Nat. Prod. 1989, 52(2), 398–401 |
Why This Matters
Procurement of pure Yadanzioside P ensures experimental reproducibility not achievable with the mixed Bruceantinoside B preparation, which contains an undefined proportion of bruceantinoside C.
- [1] Sakaki, T.; Yoshimura, S.; Tsuyuki, T.; Takahashi, T.; Honda, T. Yadanzioside P, a New Antileukemic Quassinoid Glycoside from Brucea javanica (L.) Merr with the 3-O-(β-D-Glucopyranosyl)bruceantin Structure. Chem. Pharm. Bull. 1986, 34(10), 4447–4450. View Source
- [2] Okano, M.; Fukamiya, N.; Toyota, T.; Tagahara, K.; Lee, K. H. Antitumor Agents, 104. Isolation of Yadanziosides M and P from Brucea antidysenterica and Identification of Bruceantinoside B as a Mixture of Yadanzioside P and Bruceantinoside C. J. Nat. Prod. 1989, 52(2), 398–401. View Source
